3-amino-N-(3-chloro-4-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(3-chloro-4-methylphenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-9-5-6-10(7-13(9)20)22-18(25)17-16(21)12-8-11-14(23-19(12)26-17)3-2-4-15(11)24/h5-8H,2-4,21H2,1H3,(H,22,25)
• InChI Key: ULXASRGXCZSMGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCC4=O)N=C3S2)N)Cl
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide, a quinoline, and a chloro-substituted phenyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinoline and phenyl rings would likely make this compound aromatic, contributing to its stability. The chlorine atom on the phenyl ring would be expected to significantly influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the amide group could participate in hydrolysis reactions, while the chloro-substituted phenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar amide group and the nonpolar phenyl rings. Its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

Target of Action

A similar compound, ly2033298, is known to be a robust allosteric potentiator that is highly selective for the human m4 muscarinic acetylcholine receptor subtype . The M4 muscarinic acetylcholine receptor plays a crucial role in the nervous system, including functions related to learning and memory.

Mode of Action

Based on the information about the similar compound ly2033298, it can be inferred that the compound might potentiate ach-m4 binding . This means that the compound enhances the effect of acetylcholine (ACh), a neurotransmitter, on the M4 receptor, thereby modulating the activity of the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could be of interest in various fields such as medicinal chemistry, materials science, or chemical biology.